Isopropyl isobutyl ether

Isopropyl isobutyl ether (CAS: 78448-33-6) is an asymmetric C7 aliphatic ether. It belongs to the class of oxygenated compounds frequently used as gasoline additives to enhance octane ratings and as specialty industrial solvents. Ethers are generally valued in fuel blending for their high octane numbers, low vapor pressure, and predictable, non-azeotropic behavior when mixed with gasoline hydrocarbons, making them a preferred alternative to alcohols for many applications. [REFS-1, REFS-2]

Procuring an ether based on name or class alone can lead to significant performance deviations. While compounds like Diisopropyl ether (DIPE) or Methyl tert-butyl ether (MTBE) are also aliphatic ethers, their specific molecular structures result in critically different physical properties. Isopropyl isobutyl ether's asymmetric C7 structure, compared to the symmetric C6 structure of DIPE or the C5 structure of MTBE, directly results in a distinct volatility profile. [1] This non-interchangeability is crucial in applications sensitive to vapor pressure, such as formulating summer-grade gasolines to meet Reid Vapor Pressure (RVP) regulations, or in solvent systems where a specific evaporation rate is required for process control and performance.

Lower Volatility Profile

Isopropyl isobutyl ether exhibits a significantly higher boiling point than other common fuel ethers like MTBE and Diisopropyl ether (DIPE). Its boiling point of 98 °C is substantially higher than that of MTBE (55.2 °C) and DIPE (~68 °C), indicating lower volatility. [REFS-1, REFS-2, REFS-3]

This lower volatility is a primary procurement driver for creating fuel blends that comply with stringent Reid Vapor Pressure (RVP) regulations, particularly for summer-grade gasoline, or for use as a solvent where a slower, more controlled evaporation rate is required.

High Octane Boosting Potential

While specific octane blending values for Isopropyl isobutyl ether are not widely published, branched-chain aliphatic ethers as a class are established as high-performance octane boosters. Common fuel ethers such as MTBE, ETBE, and TAME consistently demonstrate high blending Research Octane Numbers (RON), typically in the range of 105-123. [1] As a C7 branched ether, Isopropyl isobutyl ether is structurally positioned to provide a similar significant boost to the octane rating of base gasoline.

For buyers seeking to increase fuel octane while minimizing the use of aromatics (like benzene), this compound is a strong candidate, offering the performance characteristics of a proven chemical class.

Feedstock Flexibility & Unique Blending

Unlike symmetric ethers such as Diisopropyl ether (from isopropanol) or Diisobutyl ether (from isobutanol), Isopropyl isobutyl ether is an asymmetric ether synthesized from two different alcohol precursors. This asymmetry allows for greater flexibility in feedstock sourcing and can impart unique solubility and compatibility characteristics in complex multi-component fuel or solvent systems that are not achievable with symmetric ethers.

This provides a procurement advantage where feedstock availability varies and offers formulators a tool to fine-tune the solvency or blending behavior of their final product.

Low-Volatility, High-Octane Gasoline

As a direct result of its significantly lower volatility compared to MTBE and DIPE, Isopropyl isobutyl ether is a strategic choice for blending into summer-grade and boutique gasolines that must meet strict vapor pressure limits without sacrificing octane number. [1]

Medium Evaporation Rate Solvent

The defined boiling point of 98 °C positions this ether as a process solvent with a predictable, medium-rate evaporation profile. It is suitable for use in coatings, inks, or cleaning formulations where drying time must be controlled more precisely than is possible with faster-evaporating ethers like DIPE.

Reducing Aromatic Content in Fuels

Leveraging the high-octane characteristics of its chemical class, this ether can be used to displace aromatic octane boosters like toluene and xylene. This allows for the formulation of high-performance fuels with lower aromatic content, which can be desirable for emissions reduction. [2]